Cas no 117770-14-6 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-)

• Product Name: 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
• CAS No: 117770-14-6
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 186537
• PubChem ID: 452013
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
• (2R,3R,4S)-2-[(1S)-1,2-Dihydroxyethyl]pyrrolidine-3,4-diol
• 1,4-Dideoxy-1,4-imino-D-allitol
• D-Allitol, 1,4-dideoxy-1,4-imino
• 117770-14-6
• 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-, (2R-(2alpha(S*),3beta,4beta))-

• Inchi： 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4-,5+,6-/m0/s1
• InChI Key： RVNSAAIWCWTCTJ-AZGQCCRYSA-N
• SMILES： O[C@H]1[C@H](CN[C@@H]1[C@H](CO)O)O

Computed Properties

• Exact Mass: 163.084
• Monoisotopic Mass: 163.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93A^2
• XLogP3: -2.3

Experimental Properties

• Density: 1.492
• Boiling Point: 448.608°C at 760 mmHg
• Flash Point: 257.957°C
• Refractive Index: 1.597